Cas no 39096-52-1 (2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide)
39096-52-1 structure
Product Name:2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide
CAS No:39096-52-1
MF:C11H14ClNO
MW:211.687962055206
CID:2162036
PubChem ID:60756127
Update Time:2025-04-21
2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide
- 2-CHLORO-N-METHYL-N-[(3-METHYLPHENYL)METHYL]ACETAMIDE
- Z381548370
- 2-Chloro-N-methyl-N-(3-methylbenzyl)acetamide
- DB-228015
- 39096-52-1
-
- MDL: MFCD12798596
- Inchi: 1S/C11H14ClNO/c1-9-4-3-5-10(6-9)8-13(2)11(14)7-12/h3-6H,7-8H2,1-2H3
- InChI Key: CAUKLBVAOLUHFA-UHFFFAOYSA-N
- SMILES: ClCC(N(C)CC1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 211.0763918Da
- Monoisotopic Mass: 211.0763918Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.3Ų
2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085906-500mg |
2-Chloro-N-methyl-N-(3-methyl-benzyl)-acetamide |
39096-52-1 | 500mg |
£259.00 | 2022-02-28 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1670509-1g |
2-Chloro-N-methyl-N-(3-methylbenzyl)acetamide |
39096-52-1 | 98% | 1g |
¥7545.00 | 2024-05-15 | |
| Crysdot LLC | CD12076072-1g |
2-Chloro-N-methyl-N-(3-methylbenzyl)acetamide |
39096-52-1 | 97% | 1g |
$514 | 2024-07-24 |
2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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